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Compound of Interest

Compound Name: Isoquercetin

Cat. No.: B192228

Audience: Researchers, scientists, and drug development professionals.
Introduction

Isoquercetin (quercetin-3-O-f-D-glucopyranoside) is a flavonoid glycoside found in various
plants, fruits, and vegetables.[1] It exhibits a range of biological activities, including antioxidant,
anti-inflammatory, and immunomodulatory effects.[2] Upon oral administration, isoquercetin is
metabolized in the intestine and liver, leading to the formation of quercetin and its subsequent
phase Il metabolites, which are the primary circulating forms in plasma.[1][3] This application
note provides a detailed protocol for the sensitive and specific quantification of isoquercetin
and its major metabolites in plasma using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS).

Metabolic Pathway of Isoquercetin

Following ingestion, isoquercetin undergoes enzymatic hydrolysis in the small intestine,
releasing its aglycone, quercetin. Quercetin is then absorbed and undergoes extensive
metabolism, primarily through glucuronidation, sulfation, and methylation, forming various
conjugates.[1][4] The major metabolites found in plasma include quercetin-3'-O-sulfate,
guercetin-3-O-glucuronide, and isorhamnetin (3'-O-methylquercetin) and its conjugates.[3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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